Cas no 867006-66-4 (4-bromo-1-methoxy-3-methylisoquinoline)

4-Bromo-1-methoxy-3-methylisoquinoline is a versatile heterocyclic compound used as an intermediate in organic synthesis and pharmaceutical research. Its bromine and methoxy functional groups enhance reactivity, enabling selective cross-coupling and substitution reactions. The methyl substitution further modifies electronic properties, making it valuable for developing bioactive molecules and complex scaffolds. Suitable for controlled functionalization under optimized conditions.

4-bromo-1-methoxy-3-methylisoquinoline structure

867006-66-4 structure

Product Name:4-bromo-1-methoxy-3-methylisoquinoline

CAS No:867006-66-4

MF:C₁₁H₁₀BrNO

MW:252.10720205307

MDL:MFCD28536192

CID:1855301

PubChem ID:84707545

Update Time:2025-06-19

4-bromo-1-methoxy-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

- Isoquinoline, 4-bromo-1-methoxy-3-methyl-
- 4-bromo-1-methoxy-3-methylisoquinoline
- EN300-24132665
- 867006-66-4
- MDL： MFCD28536192
- Inchi： 1S/C11H10BrNO/c1-7-10(12)8-5-3-4-6-9(8)11(13-7)14-2/h3-6H,1-2H3
- InChI Key： OZONDYWUPDPLSK-UHFFFAOYSA-N
- SMILES： BrC1=C(C)N=C(C2C=CC=CC=21)OC

Computed Properties

Exact Mass: 250.99458Da
Monoisotopic Mass: 250.99458Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 22.1Å²

4-bromo-1-methoxy-3-methylisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-24132665-1g	4-bromo-1-methoxy-3-methylisoquinoline	867006-66-4		1g	$1229.0	2023-09-15
Enamine	EN300-24132665-5g	4-bromo-1-methoxy-3-methylisoquinoline	867006-66-4		5g	$3562.0	2023-09-15
Enamine	EN300-24132665-10g	4-bromo-1-methoxy-3-methylisoquinoline	867006-66-4		10g	$5283.0	2023-09-15
Enamine	EN300-24132665-0.05g	4-bromo-1-methoxy-3-methylisoquinoline	867006-66-4	95%	0.05g	$1032.0	2024-06-19
Enamine	EN300-24132665-0.1g	4-bromo-1-methoxy-3-methylisoquinoline	867006-66-4	95%	0.1g	$1081.0	2024-06-19
Enamine	EN300-24132665-0.25g	4-bromo-1-methoxy-3-methylisoquinoline	867006-66-4	95%	0.25g	$1131.0	2024-06-19
Enamine	EN300-24132665-0.5g	4-bromo-1-methoxy-3-methylisoquinoline	867006-66-4	95%	0.5g	$1180.0	2024-06-19
Enamine	EN300-24132665-1.0g	4-bromo-1-methoxy-3-methylisoquinoline	867006-66-4	95%	1.0g	$1229.0	2024-06-19
Enamine	EN300-24132665-2.5g	4-bromo-1-methoxy-3-methylisoquinoline	867006-66-4	95%	2.5g	$2408.0	2024-06-19
Enamine	EN300-24132665-5.0g	4-bromo-1-methoxy-3-methylisoquinoline	867006-66-4	95%	5.0g	$3562.0	2024-06-19